Cas no 90770-88-0 (4,4'-Dihydroxy-2,2’-bipyridine)

4,4'-Dihydroxy-2,2’-bipyridine is a bipyridine derivative featuring hydroxyl groups at the 4 and 4' positions of the pyridine rings. This compound serves as a versatile ligand in coordination chemistry, forming stable complexes with transition metals due to its chelating properties. Its hydroxyl groups enhance solubility in polar solvents and enable further functionalization, making it useful in catalysis, material science, and supramolecular chemistry. The rigid bipyridine backbone contributes to structural stability, while the electron-donating hydroxyl groups influence electronic properties, facilitating applications in photochemical and electrochemical systems. This compound is particularly valued for its role in designing metal-organic frameworks (MOFs) and as a precursor for advanced polymeric materials.
4,4'-Dihydroxy-2,2’-bipyridine structure
90770-88-0 structure
Product Name:4,4'-Dihydroxy-2,2’-bipyridine
CAS No:90770-88-0
MF:C10H8N2O2
MW:188.182722091675
CID:798770
PubChem ID:11789952
Update Time:2025-11-04

4,4'-Dihydroxy-2,2’-bipyridine Chemical and Physical Properties

Names and Identifiers

    • [2,2'-Bipyridine]-4,4'-diol
    • 2-(4-oxo-1H-pyridin-2-yl)-1H-pyridin-4-one
    • 4,4'-DIHYDROXY-2,2'-BIPYRIDINE
    • <2,2'-Bipyridin>-4,4'-diol
    • 2,2'-bipyridine-4,4'-diol
    • 4,4'-bishydroxy-2,2'-bipyridine
    • 4,4'-dihydroxyl-2,2'-bipyridine
    • 4,4'-dihydroxybipyridine
    • BPOH20
    • 2,2'-Bipyridinyl-4,4'-diol
    • JHDFNETXVFHWEE-UHFFFAOYSA-N
    • FCH863110
    • Z5569
    • 2-(4-oxo-1,4-dihydropyridin-2-yl)-1,4-dihydropyridin-4-one
    • 2-(4-Hydroxypyridin-2-yl)pyridin-4-ol
    • 4,4′-Dihydroxy-2,2′-bipyridine
    • 4,4′-Dihydroxy-2,2′-dipyridyl
    • 4,4'-Dihydroxy-2,2’-bipyridine
    • DTXSID40472808
    • 90770-88-0
    • BS-29768
    • 4,4''-Dihydroxy-2,2''-bipyridine
    • AKOS006287821
    • DB-078794
    • F75685
    • YSCK0421
    • CS-0110281
    • MFCD08704189
    • SCHEMBL1071219
    • W-204040
    • 4,4'-Dihydroxy-2,2’-bipyridine
    • Inchi: 1S/C10H8N2O2/c13-7-1-3-11-9(5-7)10-6-8(14)2-4-12-10/h1-6H,(H,11,13)(H,12,14)
    • InChI Key: JHDFNETXVFHWEE-UHFFFAOYSA-N
    • SMILES: OC1C=C(C2C=C(O)C=CN=2)N=CC=1

Computed Properties

  • Exact Mass: 188.05900
  • Monoisotopic Mass: 188.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.2
  • XLogP3: 0

Experimental Properties

  • PSA: 66.24000
  • LogP: 1.55480

4,4'-Dihydroxy-2,2’-bipyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,4'-Dihydroxy-2,2’-bipyridine Pricemore >>

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4,4'-Dihydroxy-2,2’-bipyridine Production Method

Production Method 1

Reaction Conditions
1.1 acidified
Reference
Bipyridine based metallogels: an unprecedented difference in photochemical and chemical reduction in the in situ nanoparticle formation
Tatikonda, Rajendhraprasad; Bertula, Kia; Nonappa; Hietala, Sami; Rissanen, Kari; et al, Dalton Transactions, 2017, 46(9), 2793-2802

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Acetic acid ,  Water ;  120 °C
Reference
Luminescent Gold Surfaces for Sensing and Imaging: Patterning of Transition Metal Probes
Adams, Samuel J.; Lewis, David J.; Preece, Jon A.; Pikramenou, Zoe, ACS Applied Materials & Interfaces, 2014, 6(14), 11598-11608

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Acetic acid ;  72 h, reflux
Reference
New ternary bipyridine-terpyridine copper(II) complexes as self-activating chemical nucleases
Gama, Sofia; Rodrigues, Ines; Marques, Fernanda; Palma, Elisa; Correia, Isabel; et al, RSC Advances, 2014, 4(106), 61363-61377

Production Method 4

Reaction Conditions
1.1 Reagents: Acetic acid ,  Hydrogen bromide Solvents: Water ;  47 h, reflux; reflux → rt
1.2 Reagents: Ammonium hydroxide Solvents: Water ;  basified
Reference
Aqueous reductive amination using a dendritic metal catalyst in a dialysis bag
Willemsen, Jorgen S.; van Hest, Jan C. M.; Rutjes, Floris P. J. T., Beilstein Journal of Organic Chemistry, 2013, 9, 960-965

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrogen iodide ;  9 h, reflux; reflux → rt
1.2 Reagents: Ammonia Solvents: Water ;  pH 13
Reference
High-effective synthesis of 2,2'-bipyridinyl-4,4'-diol
Zhang, Xinyu; Tang, Hongying; Zhang, Zhongbiao, Tianjin Shifan Daxue Xuebao, 2011, 31(4), 92-94

Production Method 6

Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Acetic acid ,  Water ;  overnight, reflux
1.2 Reagents: Ammonium hydroxide Solvents: Water ;  neutralized, rt
Reference
Synthetic Approaches to an Isostructural Series of Redox-Active, Metal Tris(bipyridine) Core Dendrimers
Hong, Young-Rae; Gorman, Christopher B., Journal of Organic Chemistry, 2003, 68(23), 9019-9025

Production Method 7

Reaction Conditions
1.1 Reagents: Acetic acid ,  Hydrogen bromide Solvents: Water ;  overnight, reflux; reflux → rt
1.2 Reagents: Ammonium hydroxide Solvents: Water ;  pH 6 - 7
Reference
Hydroxyl and amino functionalized cyclometalated Ir(III) complexes: Synthesis, characterization and cytotoxicity studies
Wu, Zhaozhen; Mu, Juanjuan; Wang, Qiong; Chen, Xing; Jensen, Lasse; et al, Journal of Organometallic Chemistry, 2015, 791, 175-182

Production Method 8

Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Acetic acid ,  Water ;  rt; 15 h, reflux
1.2 Reagents: Ammonium hydroxide Solvents: Water ;  neutralized, rt
Reference
Synthesis of Phosphonic Acid Derivatized Bipyridine Ligands and Their Ruthenium Complexes
Norris, Michael R.; Concepcion, Javier J.; Glasson, Christopher R. K.; Fang, Zhen; Lapides, Alexander M.; et al, Inorganic Chemistry, 2013, 52(21), 12492-12501

Production Method 9

Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Acetic acid ;  10 h
Reference
Ruthenium(II) complex-based fluorescent sensor for peroxynitrite
Ma, Jingjin; Wu, Jiasheng; Liu, Weimin; Wang, Pengfei; Fan, Zhiyuan, Spectrochimica Acta, 2012, 94, 340-345

4,4'-Dihydroxy-2,2’-bipyridine Raw materials

4,4'-Dihydroxy-2,2’-bipyridine Preparation Products

4,4'-Dihydroxy-2,2’-bipyridine Related Literature

Additional information on 4,4'-Dihydroxy-2,2’-bipyridine

Recent Advances in the Application of 4,4'-Dihydroxy-2,2’-bipyridine (CAS: 90770-88-0) in Chemical Biology and Pharmaceutical Research

4,4'-Dihydroxy-2,2’-bipyridine (CAS: 90770-88-0) is a versatile bipyridine derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. Recent studies have explored its applications in catalysis, metal coordination, and as a building block for novel therapeutic agents. This research brief synthesizes the latest findings on this compound, highlighting its potential in drug development and biomedical applications.

One of the most notable advancements involves the use of 4,4'-Dihydroxy-2,2’-bipyridine as a ligand in transition metal complexes for catalytic applications. A 2023 study published in the Journal of the American Chemical Society demonstrated its efficacy in facilitating C-H activation reactions, which are critical for the synthesis of complex organic molecules. The study revealed that the hydroxyl groups in the compound enhance its ability to stabilize reactive intermediates, thereby improving catalytic efficiency.

In the realm of drug discovery, 4,4'-Dihydroxy-2,2’-bipyridine has shown promise as a scaffold for designing novel anticancer agents. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported the synthesis of a series of derivatives that exhibited potent inhibitory activity against specific kinase targets involved in tumor proliferation. The study emphasized the compound's ability to form stable interactions with key amino acid residues in the kinase binding pocket, suggesting its potential as a lead compound for further optimization.

Another emerging application is in the development of fluorescent probes for bioimaging. A recent study in Chemical Communications highlighted the compound's utility as a chelating agent for lanthanide ions, enabling the creation of highly sensitive probes for detecting cellular metal ions. The researchers noted that the hydroxyl groups play a crucial role in modulating the photophysical properties of the resulting complexes, making them suitable for real-time imaging in biological systems.

Despite these advancements, challenges remain in the practical application of 4,4'-Dihydroxy-2,2’-bipyridine. Issues such as solubility in aqueous media and potential toxicity at higher concentrations need to be addressed. Ongoing research is focused on modifying the compound's structure to overcome these limitations while retaining its beneficial properties. For instance, a 2024 preprint on ChemRxiv proposed the introduction of hydrophilic side chains to improve solubility without compromising its metal-binding affinity.

In conclusion, 4,4'-Dihydroxy-2,2’-bipyridine (CAS: 90770-88-0) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications—from catalysis to drug design and bioimaging—underscore its versatility. Future studies are expected to further elucidate its mechanisms of action and expand its utility in therapeutic and diagnostic contexts. Researchers are encouraged to explore its potential in interdisciplinary collaborations, leveraging its unique properties to address unmet medical needs.

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